Cas no 1856161-56-2 (1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile)

• Product Name: 1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile
• CAS No: 1856161-56-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5274763
• Update Time: 2025-06-09

1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile

• Inchi： 1S/C12H17NO/c13-9-10-12(14-10)7-5-11(6-8-12)3-1-2-4-11/h10H,1-8H2
• InChI Key： OJCQHJAPMUCLBM-UHFFFAOYSA-N
• SMILES： O1C2(CCC3(CCCC3)CC2)C1C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile

Research Brief on 1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile (CAS: 1856161-56-2): Recent Advances and Applications

1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile (CAS: 1856161-56-2) is a structurally unique spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's spirocyclic architecture, characterized by its fused ring systems and nitrile functional group, offers distinct advantages in molecular design. Researchers have leveraged its rigidity and stereochemical complexity to develop selective inhibitors of enzymes such as gamma-secretase and bacterial efflux pumps. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a lead compound in Alzheimer's disease models, where it modulated amyloid-beta aggregation with nanomolar potency.

Synthetic methodologies for 1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile have evolved significantly, with recent protocols emphasizing atom-economical approaches. A team at MIT reported a photocatalytic [2+2] cycloaddition strategy in Nature Synthesis (2024), achieving 85% yield while minimizing hazardous byproducts. These advances address previous challenges in scalability, making the compound more accessible for preclinical studies.

Structural-activity relationship (SAR) studies have revealed critical insights into its pharmacophore. The nitrile moiety appears essential for target engagement, while modifications to the spirocyclic core influence blood-brain barrier permeability. Computational docking simulations (2024, ACS Chemical Neuroscience) suggest unique binding modes with neuronal receptors, explaining its subtype selectivity observed in electrophysiology assays.

Emerging applications extend beyond neuroscience. Patent filings (WO2023187562) disclose derivatives of 1856161-56-2 as novel antivirals, showing 10-fold improved efficacy against SARS-CoV-2 variants compared to remdesivir in vitro. The compound's ability to disrupt viral envelope glycoprotein maturation positions it as a promising broad-spectrum antiviral candidate currently in Phase I trials.

Challenges remain in optimizing its pharmacokinetic profile, particularly regarding metabolic stability. Recent prodrug strategies (e.g., phosphonooxymethyl derivatives) have shown promise in addressing first-pass metabolism issues, as reported in Molecular Pharmaceutics (2024). These developments underscore the compound's evolving role in translational research.

The growing body of research on 1-Oxadispiro[2.2.4.2]dodecane-2-carbonitrile demonstrates its multifaceted potential in drug discovery. With three investigational new drug (IND) applications filed in 2024 alone, this scaffold represents an important case study in structure-based design of next-generation therapeutics. Future directions include exploration of its immunomodulatory properties and development as a theranostic agent through radiolabeling approaches.